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Compound Name: 2H-Benzofuro[2,3-d]triazole

Cat. No.: B15369300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The field of organic electronics holds immense promise for the development of flexible,

lightweight, and cost-effective devices. At the heart of these innovations lies the design and

performance of novel organic semiconductor materials. Among these, 2H-Benzofuro[2,3-
d]triazole and its derivatives are emerging as a compelling class of materials. Their inherent

electronic properties, characterized by an electron-deficient triazole moiety fused with a

benzofuran core, make them attractive candidates for various applications, including organic

field-effect transistors (OFETs) and organic solar cells (OSCs).

This guide provides a comparative analysis of the performance of materials based on the

closely related 2H-benzo[d][1][2][3]triazole core, owing to the limited availability of specific

performance data for 2H-Benzofuro[2,3-d]triazole derivatives in the public domain. The data

presented herein for benzotriazole-based materials offers valuable insights into the potential of

this broader class of compounds. We will compare their performance against established and

alternative materials in organic electronics, supported by experimental data and detailed

methodologies.

Performance Comparison
The performance of organic semiconductor materials is benchmarked by several key metrics.

For OFETs, charge carrier mobility (μ) is a critical parameter, indicating how efficiently charge
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carriers move through the material. For OSCs, the power conversion efficiency (PCE) is the

primary figure of merit, representing the percentage of solar energy converted into electrical

energy.

Below are tables summarizing the performance of 2H-benzo[d][1][2][3]triazole-based materials

in comparison to other relevant classes of organic semiconductors.

Table 1: Performance of Hole-Transporting Materials in Organic Field-Effect Transistors

(OFETs)

Material Class
Representative
Material/Deriva
tive

Hole Mobility
(μ) (cm²/Vs)

On/Off Ratio
Device
Architecture

2H-Benzo[d][1]

[2][3]triazole

D–A–D

derivatives

Behave as p-

type

semiconductors[

1][2]

-

Top-

contact/bottom-

gate[1][2]

Benzothiadiazole
PT-BTD

derivative
0.10 > 10⁷

Top-

contact/bottom-

gate

Carbazole
Carbazole-based

polymer
- - -

Table 2: Performance of Materials in Organic Solar Cells (OSCs)
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Material
Class

Role in
OSC

Represen
tative
Material/
Derivativ
e

Power
Conversi
on
Efficiency
(PCE) (%)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
(Jsc)
(mA/cm²)

Fill Factor
(FF) (%)

2H-

Benzo[d][1]

[2]

[3]triazole

Donor
PBTZCZ-H

Polymer
5.13[3] 0.74[3] 11.5[3] 60.1[3]

Benzothiad

iazole
Acceptor

TQT

Heterotrim

er

19.15 - - -

Carbazole

Hole

Transport

Layer

CzAn

Polymer

22.6 (in

Perovskite

Solar Cell)

- - -

Key Experiments and Methodologies
The performance data presented above is derived from specific experimental setups.

Understanding these methodologies is crucial for reproducing and building upon these findings.

Fabrication and Characterization of 2H-Benzo[d][1][2]
[3]triazole-Based OFETs
A series of Donor-π-Acceptor-π-Donor (D–A–D) compounds with a 2H-benzo[d][1][2][3]triazole

core have been synthesized and characterized in OFETs.[1][2]

Synthesis: The synthesis of these materials typically involves a multi-step process. For

instance, a common route is the Sonogashira cross-coupling reaction between a

dibrominated 2H-benzo[d][1][2][3]triazole core and various electron-donating alkyne-

functionalized aromatic groups.

Device Fabrication: The OFETs are commonly fabricated in a top-contact/bottom-gate

architecture.[1][2]
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A heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer serves

as the substrate and gate dielectric, respectively.

The organic semiconductor is deposited onto the SiO₂ surface, typically by spin-coating

from a solution.

Source and drain electrodes, usually made of gold, are then thermally evaporated onto the

organic layer through a shadow mask.

Characterization: The electrical characteristics of the OFETs are measured under ambient

conditions using a semiconductor parameter analyzer. The hole mobility (μ) is calculated

from the transfer characteristics in the saturation regime using the standard field-effect

transistor equations.

Fabrication and Characterization of Benzotriazole-Based
Organic Solar Cells
Inverted solar cell devices have been fabricated using benzotriazole-based small molecules

and polymers as the donor material.[3]

Materials: A representative polymer is PBTZCZ-H, which consists of a benzotriazole

acceptor unit and a carbazole donor unit.[3] The acceptor material is typically a fullerene

derivative like PC₇₁BM.[3]

Device Fabrication (Inverted Structure):

Indium tin oxide (ITO) coated glass substrates are cleaned and coated with an electron

transport layer (ETL), such as a ZnO and PEIE combination.[3]

The active layer, a blend of the benzotriazole-based donor and the fullerene acceptor, is

spin-coated from a solution onto the ETL.

A hole transport layer (HTL), such as MoO₃, is then deposited on top of the active layer.[3]

Finally, a metal electrode (e.g., silver) is thermally evaporated to complete the device.[3]
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Characterization: The current density-voltage (J-V) characteristics of the solar cells are

measured under simulated AM 1.5G solar illumination (100 mW/cm²). The power conversion

efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor

(FF) are extracted from the J-V curves.[3]

Visualizing the Concepts
To better understand the relationships and processes described, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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